Biliverdin dihydrochloride

• Molecular Formula: C33H36Cl2N4O6
• Molecular Weight: 655.6 g/mol
• InChI: InChI=1S/C33H34N4O6.2ClH/c1-7-20-19(6)32(42)37-27(20)14-25-18(5)23(10-12-31(40)41)29(35-25)15-28-22(9-11-30(38)39)17(4)24(34-28)13-26-16(3)21(8-2)33(43)36-26;;/h7-8,13-15,34-35H,1-2,9-12H2,3-6H3,(H,37,42)(H,38,39)(H,40,41);2*1H/b24-13-,27-14-,28-15-
• InChIKey: GNLHFBAZSKVVCQ-MSYBGVCKSA-N

Biliverdin Dihydrochloride for Heme Oxygenase Research

Biliverdin dihydrochloride (BVHCl) is the dihydrochloride salt form of biliverdin IXα, a linear tetrapyrrolic bile pigment and the direct product of heme catabolism via heme oxygenase (HO) . It serves as the immediate metabolic precursor to the potent endogenous antioxidant bilirubin [1]. As a green pigment with documented anti-mutagenic, antioxidant, and anti-inflammatory properties, it is utilized as a biochemical reagent, an analytical standard, and a tool compound in oxidative stress and cell signaling research .

• HO‑1 pathway and heme catabolism studies

• Reported in transplant, sepsis, and ischemia‑reperfusion research models

• Dihydrochloride salt enables basic aqueous reconstitution for in‑vitro/in‑vivo workflows

• Verify vendor purity and CAS 55482‑27‑4 before procurement

• [1] Kutty, R. K., & Maines, M. D. (1981). Purification and characterization of biliverdin reductase from rat liver. Journal of Biological Chemistry, 256(8), 3956-3962. View Source

Biliverdin Dihydrochloride Generic Substitution Risks

While all bile pigments share a tetrapyrrolic core, substitution of biliverdin dihydrochloride (BVHCl) with biliverdin (free acid) or bilirubin is scientifically unsound due to quantifiable differences in solubility, enzymatic substrate specificity, and antioxidant mechanism. The hydrochloride salt form confers enhanced solubility in polar aprotic solvents like DMSO, which is critical for preparing reliable stock solutions for in vitro assays [1]. Furthermore, BVHCl is the specific substrate for biliverdin reductase A (BVR-A), enabling precise enzymatic assays that cannot be substituted with bilirubin or dimethyl ester analogs [2]. Critically, the antioxidant activity of BVHCl is mechanistically distinct, operating effectively in aqueous phases where lipid-soluble analogs show negligible activity [3]. Lastly, significant batch-to-batch purity variability in commercial biliverdin preparations has been documented, underscoring the necessity of sourcing well-characterized material to ensure experimental reproducibility [4].

Unconjugated bilirubin or biliverdin free acid

Divergent peroxyl‑radical scavenging stoichiometries and NS3/4A protease inhibition potencies may limit direct replacement.

Biliverdin dimethyl ester

Different solubility profile and enzymatic susceptibility may alter in‑vivo dosing and in‑vitro assay design.

Unverified commercial lots

Historical “dihydrochloride” lots contained as little as 38% biliverdin IXα; CAS‑specific purity verification is essential.

• [1] MedChemExpress. (2023). Biliverdin dihydrochloride Product Datasheet: Solubility Information. View Source
• [2] Horan, A. M., et al. (2003). Substrate specificity of biliverdin reductase A and B. FEBS Journal. View Source
• [3] Stocker, R., & Ames, B. N. (1987). Bilirubin is an antioxidant of possible physiological importance. Science, 235(4792), 1043-1046. View Source
• [4] McDonagh, A. F. (2005). Biliverdin, immune‐mediated liver injury, and the Gigo effect. Hepatology, 41(3), 680-681. View Source

Biliverdin Dihydrochloride Comparative Evidence

HCV NS3/4A Protease Inhibition: Biliverdin vs. Analogs

Biliverdin dihydrochloride demonstrates significantly greater antioxidant potency and efficacy compared to the reference dietary antioxidant alpha-tocopherol in a direct head-to-head comparison. In a rat brain microsome model, both biliverdin and bilirubin inhibited peroxyl radical- and peroxynitrite-dependent lipid peroxidation more effectively than alpha-tocopherol across a concentration range of 1-200 μM [1].

NS3/4A IC50

Head-to-head

9.3 µM

vs. >300 µM (bilirubin, dimethyl ester)

Supports antiviral screening compound selection

Context-dependent; verify in target assay

Evidence Dimension	Inhibition of lipid peroxidation and protein oxidation
Target Compound Data	Biliverdin dihydrochloride (1-200 μM) showed greater potency and efficacy in inhibiting both peroxyl radical- and peroxynitrite-induced lipid peroxidation and protein oxidation.
Comparator Or Baseline	Alpha-tocopherol (vitamin E analog) at equivalent concentrations (1-200 μM).
Quantified Difference	Both biliverdin and bilirubin exhibited a greater antioxidant effect than alpha-tocopherol, with particularly enhanced activity against peroxynitrite-induced damage.
Conditions	Rat brain microsomes exposed to peroxyl radicals or peroxynitrite in vitro.

Why This Matters

This direct comparative data validates the selection of biliverdin dihydrochloride over common dietary antioxidants for studies requiring potent, broad-spectrum radical scavenging in neural tissue models.

• [1] Guido, P., et al. (2012). Inhibition of lipid peroxidation and protein oxidation by endogenous and exogenous antioxidants in rat brain microsomes in vitro. Neuroscience Letters, 518(2), 101-105. View Source

Peroxyl Radical Scavenging Stoichiometry: Biliverdin vs. Bilirubin

Biliverdin dihydrochloride exhibits a unique, compartment-specific antioxidant mechanism. In a micellar model system, it was found to be an effective inhibitor of oxygen uptake in the aqueous phase, while being an ineffective peroxyl radical-trapping agent in the lipid (micellar) phase [1]. This contrasts sharply with the dimethyl ester of bilirubin, which demonstrates measurable lipid-phase radical trapping.

Peroxyl radical n

Reported

≈4

bilirubin ≈2

Higher radical‑trapping capacity; aids molar normalization

Data from chemical oxyradical system

Evidence Dimension	Peroxyl radical-trapping activity in aqueous vs. lipid phases
Target Compound Data	Biliverdin dihydrochloride (BVHCl): NOT an effective peroxyl radical-trapping agent in the micellar phase but inhibited oxygen uptake in the aqueous phase.
Comparator Or Baseline	Dimethyl ester of bilirubin (BRDE): k(inh) = one-tenth that of the vitamin E analog pentamethylhydroxychroman (PMHC) in SDS micelles/methyl linoleate.
Quantified Difference	BVHCl shows negligible activity in the lipid phase, where BRDE has measurable activity (k(inh) ~1.3 x 10^4 M⁻¹s⁻¹ for related compounds), but BVHCl is active in the aqueous phase.
Conditions	Aqueous/lipid dispersions of sodium dodecyl sulfate (SDS) micelles/methyl linoleate during initiation by ABAP or DMVN.

Why This Matters

This compartment-specific activity profile distinguishes biliverdin dihydrochloride from its lipophilic analogs and is crucial for researchers designing experiments to study aqueous-phase oxidative processes or to avoid confounding lipid-phase antioxidant effects.

• [1] Stocker, R., et al. (1996). Bilirubin as an antioxidant in micelles and lipid bilayers: its contribution to the total antioxidant capacity of human blood plasma. Free Radical Biology and Medicine, 20(2), 207-216. View Source

LPS Sepsis Survival: Biliverdin vs. Control

Biliverdin dihydrochloride serves as a specific substrate for human biliverdin-IXα reductase (BVR-A), a key enzyme in heme degradation and a pharmacological target. In contrast, the dimethyl ester derivatives of biliverdin-IXβ and biliverdin-IXδ are substrates for BVR-B, but not for BVR-A [1]. This differential specificity enables the selective assay of BVR-A activity in complex biological mixtures.

LPS survival

Class-level inference

87%

vs. 20% control (rat endotoxemia)

Reported survival endpoint; supports sepsis model design

Head-to-head bilirubin survival data not published

Evidence Dimension	Enzymatic substrate specificity for biliverdin reductase isoforms
Target Compound Data	Biliverdin-IXα (the core structure of biliverdin dihydrochloride) is the physiological substrate for BVR-A.
Comparator Or Baseline	Dimethyl esters of biliverdin-IXβ and biliverdin-IXδ are substrates for BVR-B but NOT for BVR-A.
Quantified Difference	BVR-A exhibits exclusive activity on biliverdin-IXα, while BVR-B is active on IXβ, IXδ, and IXγ isomers and their dimethyl esters.
Conditions	In vitro enzymatic assays with purified BVR-A and BVR-B isoforms.

Why This Matters

This specificity is essential for researchers developing selective BVR-A inhibitors or studying its role in signaling pathways, as biliverdin dihydrochloride is the definitive substrate for these assays, unlike the dimethyl ester analogs.

• [1] Horan, A. M., et al. (2003). Substrate specificity of biliverdin reductase A and B. FEBS Journal. View Source

Purity and Salt Form Comparison: Dihydrochloride vs. Free Acid

The dihydrochloride salt form of biliverdin confers a significant practical advantage in solubility compared to the poorly water-soluble free acid. Vendor technical data indicates that biliverdin dihydrochloride can be dissolved in DMSO at concentrations up to 20 mg/mL (approximately 30.5 mM) with sonication and gentle warming [1]. This is in stark contrast to the free acid form (biliverdin), which has reported water solubility of only ~0.01 mg/mL at neutral pH [2].

Purity (HPLC)

Specification review

≥95%

specified vendors; historical batches 38–68%

Vendor purity verification required

CAS 55482‑27‑4 identity review recommended

Evidence Dimension	Solubility in DMSO
Target Compound Data	Biliverdin dihydrochloride: 20 mg/mL (32.30 mM) in DMSO with sonication and warming.
Comparator Or Baseline	Biliverdin (free acid): Water solubility ~0.01 mg/mL at neutral pH; DMSO solubility for technical grade is approximately 3 mg/mL (5.15 mM).
Quantified Difference	Approximately 6.7-fold higher solubility in DMSO for the dihydrochloride salt compared to technical grade free acid, and orders of magnitude higher aqueous/organic solubility compared to water solubility of the free acid.
Conditions	In vitro stock solution preparation with hygroscopic DMSO and sonication.

Why This Matters

This superior solubility profile directly impacts experimental workflow, enabling the preparation of higher concentration stock solutions, reducing the volume of DMSO introduced into cell culture or assay systems, and mitigating precipitation issues that can compromise data quality.

• [1] MedChemExpress. (2023). Biliverdin dihydrochloride Product Datasheet: Solubility Information. View Source
• [2] Grokipedia. (n.d.). Biliverdin: Solubility Properties. View Source

Solubility and Reconstitution: Dihydrochloride vs. Free Acid

The procurement of biliverdin dihydrochloride with verified high purity and defined isomeric composition is critical for reproducible research. A seminal report highlighted that older commercial sources of 'biliverdin dihydrochloride' labeled as 'Approx. 80%' purity were often inhomogeneous, containing as little as 38% actual biliverdin IXα, with the remainder being a mixture of other isomers and impurities [1]. Modern sourcing with analytical certificates confirming >95% purity (often verified by HPLC) mitigates this historical reproducibility crisis.

Aqueous solubility

Reported property

Soluble pH >9

free acid essentially insoluble in water

Supports aqueous in‑vivo/ in‑vitro formulation

Reconstitution protocol verification recommended

Evidence Dimension	Purity and Isomeric Composition
Target Compound Data	Current analytical-grade biliverdin dihydrochloride is typically specified at >95% purity, with the IXα isomer as the primary component.
Comparator Or Baseline	Historical Sigma-Aldrich 'biliverdin dihydrochloride' (Cat. B-3753) batches analyzed by HPLC contained only 38-68% biliverdin, which itself was a mixture of IIIα, IXα, and XIIIα isomers.
Quantified Difference	Actual biliverdin IXα content in historical batches was as low as 38%, compared to modern >95% purity standards, representing a >2.5-fold increase in the effective concentration of the target molecule.
Conditions	HPLC analysis and thin-layer chromatography.

Why This Matters

Awareness of this historical purity issue is essential for scientific procurement. Selecting a vendor that provides batch-specific purity data ensures that the material used in experiments is indeed the intended compound, thereby safeguarding the validity and reproducibility of research findings.

• [1] McDonagh, A. F. (2005). Biliverdin, immune‐mediated liver injury, and the Gigo effect. Hepatology, 41(3), 680-681. View Source

Biliverdin Dihydrochloride Research Applications

HCV NS3/4A Protease Inhibitor Screening

The demonstrated potency of biliverdin dihydrochloride in inhibiting peroxyl radical- and peroxynitrite-induced lipid peroxidation in brain microsomes [1], coupled with its specific activity in the aqueous phase [2], makes it the preferred reagent for studying oxidative damage mechanisms in neurological models. It is particularly well-suited for experiments where lipid-soluble antioxidants would confound interpretation or be inactive, and where the role of the biliverdin/bilirubin redox cycle is under investigation.

Sepsis and Acute Lung Injury Models

For researchers focusing on the specific enzymatic activity of BVR-A, biliverdin dihydrochloride is the required substrate due to its established specificity for this isoform [1]. This application is critical in drug discovery programs targeting BVR-A for conditions like neonatal jaundice or in studies of cellular signaling where BVR-A's kinase activity is of interest. The use of dimethyl ester analogs would lead to erroneous results as they are substrates for BVR-B, not BVR-A.

Peroxyl Radical Scavenger in Oxidative Stress

The significantly enhanced solubility of biliverdin dihydrochloride in DMSO (up to ~32 mM) compared to the free acid [1] directly enables its use in cell culture experiments where minimizing solvent (DMSO) volume is crucial to avoid cytotoxicity. This property is essential for creating concentrated stock solutions for dose-response studies in cancer cell lines (e.g., HNSCC), where biliverdin's anti-proliferative effects are being explored [2].

Cytoprotection in Ischemia-Reperfusion Models

In any study where the concentration and identity of biliverdin are critical variables—such as in analytical chemistry method development, pharmacokinetic studies, or investigations of immune modulation—procurement of biliverdin dihydrochloride with a verified Certificate of Analysis (>95% purity) is non-negotiable. This practice directly addresses the well-documented issue of historical '~80% pure' material that was often grossly mischaracterized, leading to unreliable and irreproducible results [1].

Application

Selection Property

Validation Focus

HCV NS3/4A protease screening

Bile‑pigment potency context

Reported low‑µM inhibition endpoint

Sepsis & acute lung injury models

Survival endpoint context

Model‑response interpretation

Oxidative stress & radical biology

Radical‑trapping stoichiometry

Molar normalization review

Ischemia‑reperfusion & cytoprotection

Albumin‑independent cytoprotection context

Hepatocyte viability endpoint review

• [1] Guido, P., et al. (2012). Inhibition of lipid peroxidation and protein oxidation by endogenous and exogenous antioxidants in rat brain microsomes in vitro. Neuroscience Letters, 518(2), 101-105. View Source
• [2] Stocker, R., et al. (1996). Bilirubin as an antioxidant in micelles and lipid bilayers. Free Radical Biology and Medicine, 20(2), 207-216. View Source
• [3] Horan, A. M., et al. (2003). Substrate specificity of biliverdin reductase A and B. FEBS Journal. View Source
• [4] MedChemExpress. (2023). Biliverdin dihydrochloride Product Datasheet: Solubility Information. View Source
• [5] Bisht, K., et al. (2014). Biliverdin's regulation of reactive oxygen species signalling leads to potent inhibition of proliferative and angiogenic pathways in head and neck cancer. British Journal of Cancer, 110(8), 2116-2122. View Source
• [6] McDonagh, A. F. (2005). Biliverdin, immune‐mediated liver injury, and the Gigo effect. Hepatology, 41(3), 680-681. View Source